Cas no 19272-90-3 (2-Propenamide,3-(4-hydroxy-3-methoxyphenyl)-)

2-Propenamide,3-(4-hydroxy-3-methoxyphenyl)- structure
19272-90-3 structure
Product Name:2-Propenamide,3-(4-hydroxy-3-methoxyphenyl)-
CAS No:19272-90-3
MF:C10H11NO3
MW:193.199242830276
CID:151725
PubChem ID:6433734
Update Time:2025-04-19

2-Propenamide,3-(4-hydroxy-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide,3-(4-hydroxy-3-methoxyphenyl)-
    • (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamide
    • 4-HYDROXY-3-METHOXYCINNAMIDE
    • 3-(4-Hydroxy-3-methoxyphenyl)-2-propenamide
    • 4-hydroxy-3-methoxy-cinnamic acid amide
    • 4-Hydroxy-3-methoxy-zimtsaeure-amid
    • 4-Oxy-3-methoxy-zimtsaeure-amid
    • AC1O5GON
    • AN-068
    • CINNAMAMIDE, 4-HYDROXY-3-METHOXY-
    • Ferulamid
    • Ferulamide
    • Ferulasaeure-amid
    • ferulic acid amide
    • Ferulic amide
    • feruloylamide
    • SureCN2951016
    • 4-hydroxy-3-methoxy-cinnamamid
    • 3-(4-hydroxy-3-methoxyphenyl)-2-propenamid
    • CS-0024415
    • AN-068/14539047
    • 19272-90-3
    • 2-Propenamide, 3-(4-hydroxy-3-methoxyphenyl)-, (E)-
    • DTXSID201031242
    • 61012-31-5
    • (2E)-3-(4-Hydroxy-3-methoxyphenyl)-2-propenamide
    • 3-(4-hydroxy-3-methoxyphenyl)acrylamide
    • AKOS006243234
    • HY-N3894
    • NCGC00381167-01!(E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamide
    • (E)-3-(4-hydroxy-3-methoxyphenyl)acrylamide
    • 2-Propenamide, 3-(4-hydroxy-3-methoxyphenyl)-
    • A868837
    • ferulicacidamide
    • Inchi: 1S/C10H11NO3/c1-14-9-6-7(2-4-8(9)12)3-5-10(11)13/h2-6,12H,1H3,(H2,11,13)/b5-3+
    • InChI Key: YYAJJKZSQWOLIP-HWKANZROSA-N
    • SMILES: O(C)C1=C(C=CC(/C=C/C(N)=O)=C1)O

Computed Properties

  • Exact Mass: 193.07389321g/mol
  • Monoisotopic Mass: 193.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 72.6Ų
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